Cas no 1228570-47-5 ((R)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid)

• Product Name: (R)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid
• CAS No: 1228570-47-5
• MF: C₁₃H₁₆BrNO₄
• MW: 330.174
• MDL: MFCD07371736
• CID: 3040589
• PubChem ID: 40425271
• Update Time: 2025-10-30

(R)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid
• C13H16BrNO4
• 1228570-47-5
• (R)-(4-BROMOPHENYL)[(TERT-BUTOXYCARBONYL)AMINO]ACETIC ACID
• DS-19588
• CS-0139261
• (2R)-2-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid
• (2R)-2-[tert-Butoxy)carbonylamino]-2-(4-bromophenyl)acetic acid
• (R)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)aceticacid
• SCHEMBL21404973
• (2R)-2-(4-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(4-BROMOPHENYL)ACETIC ACID
• N10488
• MFCD07371736
• AKOS030632857

• MDL： MFCD07371736
• Inchi： InChI=1S/C13H16BrNO4/c1-13(2,3)19-12(18)15-10(11(16)17)8-4-6-9(14)7-5-8/h4-7,10H,1-3H3,(H,15,18)(H,16,17)/t10-/m1/s1
• InChI Key： HFPMULXPVQWEJG-SNVBAGLBSA-N
• SMILES： CC(C)(OC(N[C@@H](C(O)=O)C1=CC=C(Br)C=C1)=O)C

Computed Properties

• Exact Mass: 329.02627g/mol
• Monoisotopic Mass: 329.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (R)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid

(R)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic Acid: A Comprehensive Overview

(R)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid, also known by its CAS number 1228570-47-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromophenyl group, a tert-butoxycarbonyl (Boc) protecting group, and an amino acid backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The core structure of this compound consists of a glycine backbone, where the alpha-carbon is substituted with a 4-bromophenyl group and a Boc-protected amino group. The stereochemistry at the alpha-carbon is specifically defined as (R), which is crucial for its biological activity and selectivity. The Boc group serves as a temporary protecting group for the amine, allowing for precise control during synthetic procedures. This feature is particularly valuable in peptide synthesis and medicinal chemistry, where the manipulation of amino groups is often required.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive peptides and proteins. The bromophenyl group introduces aromaticity and potential hydrophobic interactions, which can enhance the molecule's binding affinity to target proteins. Additionally, the Boc group provides stability during synthesis, ensuring that the amino functionality remains intact until deprotection is desired.

One area where this compound has shown promise is in the design of inhibitors for proteolytic enzymes. Proteases are enzymes that play critical roles in various physiological processes, including blood clotting, inflammation, and apoptosis. By targeting these enzymes, researchers aim to develop treatments for conditions such as cancer, cardiovascular diseases, and inflammatory disorders. The (R)-configuration of this compound ensures optimal binding to enzyme active sites, making it a valuable tool in drug design.

Moreover, advancements in stereochemistry and asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess. Techniques such as enzymatic resolution and chiral induction have been employed to ensure that the (R)-enantiomer is selectively synthesized. This level of control over stereochemistry is essential for achieving desired pharmacokinetic properties and minimizing adverse effects in therapeutic applications.

In terms of synthetic methodology, recent research has focused on improving the scalability and sustainability of this compound's production. Traditional methods often involve multi-step syntheses with low yields and hazardous reagents. However, modern approaches leveraging green chemistry principles have emerged. For example, catalytic asymmetric hydrogenation has been used to construct the chiral center efficiently while reducing waste and energy consumption.

The integration of computational chemistry has also played a pivotal role in understanding this compound's properties. Molecular modeling techniques have provided insights into its conformational flexibility, solubility profiles, and interactions with biological targets. These computational studies complement experimental work by guiding synthetic efforts and optimizing lead compounds for drug development.

Looking ahead, the potential applications of (R)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid continue to expand. Its use as a building block in complex molecule synthesis underscores its importance in chemical diversity libraries. Additionally, ongoing research into its pharmacokinetics and toxicity profiles will be crucial for determining its suitability as a drug candidate.

In conclusion, (R)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid stands as a testament to the advancements in modern organic chemistry and pharmacology. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a key player in the development of innovative therapeutic agents. As research progresses, this compound will undoubtedly contribute to breakthroughs in medicine and chemical science.